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Compound of Interest

Oxacyclohexadec-13-en-2-one,
(13E)-

cat. No.: B12686195

Compound Name:

An In-depth Technical Guide to (13E)-
Oxacyclohexadec-13-en-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

(13E)-Oxacyclohexadec-13-en-2-one is a macrocyclic lactone, a class of compounds
characterized by a large ring structure containing an ester group. This molecule and its isomers
are primarily utilized as synthetic musk fragrances in a variety of consumer products. This
technical guide provides a comprehensive overview of the IUPAC nomenclature, synonyms,
chemical properties, and available toxicological data for (13E)-Oxacyclohexadec-13-en-2-one.
Due to the limited publicly available data specific to this isomer, information from closely related
macrocyclic musks is included to provide a broader context for its potential biological
interactions and experimental evaluation. This document aims to serve as a foundational
resource for researchers and professionals in chemistry and drug development interested in
the characteristics and potential applications of this class of molecules.

Nomenclature and Chemical Identity

(13E)-Oxacyclohexadec-13-en-2-one is a 16-membered macrocyclic lactone with a single
carbon-carbon double bond in the E configuration.
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IUPAC Name: (13E)-Oxacyclohexadec-13-en-2-one

Synonyms:

(E)-13-musk decenone[1][2]

(13E)-1-oxacyclohexadec-13-en-2-one[1]

(E)-13-oxa cyclohexadec-13-en-2-one[1]

trans-13-oxa cyclohexadec-13-en-2-one[1]

(E)-13-oxa cyclohexadecen-2-one[1]

13-oxa cyclohexadecen-2-one[1]

trans-13-oxa cyclohexadecen-2-one[1]

trans-13- musk decenone[1]
CAS Number: 4941-78-0[1][2]
Molecular Formula: CisH2602[1]
Molecular Weight: 238.37 g/mol [1]

Physicochemical Properties

The physicochemical properties of (13E)-Oxacyclohexadec-13-en-2-one are summarized in the
table below. These properties are crucial for understanding its behavior in various experimental
and environmental settings.
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Property Value Source

Colorless to pale yellow clear
Appearance o ] [2]
liquid to solid (est.)

. . 383.00 to 384.00 °C @ 760.00
Boiling Point [2]
mm Hg

_ 161.20 °C (322.00 °F) TCC
Flash Point [2]
(est)

0.000004 mmHg @ 25.00 °C
Vapor Pressure (2]
(est)

B Soluble in alcohol; Water:
Solubility . [11[2]
1.859 mg/L @ 25 °C (est.)

logP (o/w) 5.060 (est.) [2]

Synthesis and Manufacturing

Detailed experimental protocols for the specific synthesis of (13E)-Oxacyclohexadec-13-en-2-
one are not readily available in the peer-reviewed literature. However, the synthesis of
structurally similar macrocyclic musks, such as its isomer (12E)-Oxacyclohexadec-12-en-2-one
(Habanolide), often employs Ring-Closing Metathesis (RCM) as an efficient industrial method.

General Experimental Protocol for Ring-Closing
Metathesis (RCM)

This protocol is a generalized representation of an RCM reaction for the synthesis of a
macrocyclic lactone and is not specific to (13E)-Oxacyclohexadec-13-en-2-one.

Objective: To construct the 16-membered ring of a macrocyclic lactone from a linear diene
precursor.

Materials:

e Acyclic diene precursor
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e Ruthenium-based catalyst (e.g., Grubbs' catalyst)

¢ Anhydrous, degassed solvent (e.g., dichloromethane or toluene)
 Inert atmosphere (e.g., argon or nitrogen)

Methodology:

» The acyclic diene precursor is dissolved in the anhydrous, degassed solvent in a reaction
vessel under an inert atmosphere.

e The ruthenium-based catalyst is added to the solution.

e The reaction mixture is stirred at room temperature or heated, and the progress of the
reaction is monitored by a suitable analytical technique (e.g., TLC or GC-MS).

e Upon completion, the reaction is quenched, and the solvent is removed under reduced
pressure.

e The crude product is purified by column chromatography to yield the desired macrocyclic
lactone.

Acyclic Diene Precursor

%‘
(13E)-Oxacyclohexadec-13-en-2-one —® Purification

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a macrocyclic lactone via Ring-Closing
Metathesis (RCM).
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Biological Activity and Mechanism of Action

The primary biological activity of (13E)-Oxacyclohexadec-13-en-2-one is its interaction with
olfactory receptors, resulting in the perception of a musk scent. While the specific signaling
cascade for this molecule is not detailed, the general mechanism for musk odorants involves
the activation of specific G-protein coupled receptors (GPCRS) in the olfactory epithelium.

Olfactory Signaling Pathway

Studies on various musk-smelling compounds have identified the human olfactory receptors
OR5AN1 and OR1AL1 as key players in musk perception. The binding of a musk odorant to
these receptors is thought to initiate a downstream signaling cascade.
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Caption: Postulated olfactory signaling pathway for musk compounds.
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Toxicological Profile

A comprehensive safety assessment for a mixture of E- and Z-isomers of oxacyclohexadec-
12/13-en-2-one, which includes (13E)-Oxacyclohexadec-13-en-2-one, has been conducted by
the Research Institute for Fragrance Materials (RIFM). The available toxicological data is
summarized below.

Endpoint Result Species Reference
Acute Oral Toxicity LDso > 5000 mg/kg Rat RIFM
Acute Dermal Toxicity LDso > 5000 mg/kg Rabbit RIFM

Skin Irritation Non-irritant Human RIFM

Skin Sensitization Weak sensitizer Human RIFM
Phototoxicity Not phototoxic RIFM

o Not genotoxic in Ames
Genotoxicity test RIFM
es

Repeated Dose
o NOAEL: 15 mg/kg/day  Rat RIFM
Toxicity (90-day oral)

NOAEL: No-Observed-Adverse-Effect Level

Experimental Protocol: Skin Sensitization (Human
Repeat Insult Patch Test - HRIPT)

The following is a generalized protocol for an HRIPT, a common method for assessing the skin
sensitization potential of a substance.

Objective: To determine the potential of a test substance to induce skin sensitization in human
subjects.

Methodology:

 Induction Phase: A patch containing the test substance is applied to the skin of volunteers for
24-48 hours. This is repeated 9 times over a 3-week period.
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e Rest Phase: A 2-week rest period with no patch application follows the induction phase.

o Challenge Phase: A challenge patch with the test substance is applied to a new skin site.

o Evaluation: The challenge site is evaluated for signs of an allergic reaction (e.g., erythema,
edema) at 48 and 72 hours after patch application.

Induction Phase | | RestPhase | | Challenge Phase —® Evaluation
(3 weeks) (2 weeks)

Click to download full resolution via product page

Caption: Simplified workflow of a Human Repeat Insult Patch Test (HRIPT).

Conclusion

(13E)-Oxacyclohexadec-13-en-2-one is a well-characterized macrocyclic lactone with
established use as a synthetic musk. While specific, in-depth experimental data for this
particular isomer is limited in the public domain, the available information on its
physicochemical properties and the toxicological profile of its isomer mixture provides a solid
foundation for its safe use in consumer products. The understanding of its biological activity is
largely inferred from the broader class of macrocyclic musks and their interaction with olfactory
receptors. Further research into the specific biological interactions and potential applications
beyond fragrance could be a valuable area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [IUPAC nomenclature and synonyms for (13E)-
Oxacyclohexadec-13-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-
13e-oxacyclohexadec-13-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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